6-Amino-4-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxyphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C22H17BrCl2N4O3
• Molecular Weight: 536.2 g/mol
• IUPAC Name: 6-amino-4-[3-bromo-4-[(2,4-dichlorophenyl)methoxy]-5-methoxyphenyl]-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C22H17BrCl2N4O3/c1-10-18-19(14(8-26)21(27)32-22(18)29-28-10)12-5-15(23)20(17(6-12)30-2)31-9-11-3-4-13(24)7-16(11)25/h3-7,19H,9,27H2,1-2H3,(H,28,29)
• InChI Key: NOQIRIAEPMZSIE-UHFFFAOYSA-N
• SMILES: CC1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC(=C(C(=C3)Br)OCC4=C(C=C(C=C4)Cl)Cl)OC

Description

6-Amino-4-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxyphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained attention due to its potential scientific research applications.

Mechanism of Action

The mechanism of action of 6-Amino-4-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxyphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and pathways involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
6-Amino-4-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxyphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been shown to have anti-inflammatory and anti-tumor effects in vitro and in vivo. It has also been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Amino-4-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxyphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potential as a new drug candidate. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 6-Amino-4-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxyphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile include further studies on its mechanism of action, potential side effects, and development as a new drug candidate. Additionally, research could focus on its potential use in other areas, such as neurodegenerative diseases or autoimmune disorders.
In conclusion, 6-Amino-4-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxyphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has potential scientific research applications in the field of medicinal chemistry. Its anti-inflammatory and anti-tumor properties make it a potential candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 6-Amino-4-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxyphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves a multi-step process. The starting materials include 3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxyaniline, ethyl acetoacetate, and malononitrile. The reaction involves the condensation of these starting materials and the use of a catalyst to form the final compound.

Scientific Research Applications

6-Amino-4-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxyphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has potential scientific research applications in the field of medicinal chemistry. It has been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs.